Cas no 41606-65-9 (4-Amino-2-chloro-5-hydroxybenzenesulfonamide)

• Product Name: 4-Amino-2-chloro-5-hydroxybenzenesulfonamide
• CAS No: 41606-65-9
• MF: C₆H₇ClN₂O₃S
• MW: 222.649379014969
• MDL: MFCD02684420
• CID: 55442
• PubChem ID: 170541
• Update Time: 2025-05-21

4-Amino-2-chloro-5-hydroxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-5-hydroxybenzenesulfonamide
• 2-Amino-4-Chlorophenol-5-Sulfonamide
• 2-Chloro-4-Amino-5-Hydroxy Benzen Sulfonamide
• 4-Amino-2-chloro-5-hydroxybenzensulfonamide
• EINECS 255-454-4
• 1-Phenol-3-sulfonamide,6-amino-4-chloro- (5CI)
• 2-Amino-4-chloro-5-sulfamoylphenol
• 2-Aminophenol-4-chloro-5-sulfonamide
• W-106299
• SCHEMBL3575799
• NS00031014
• 2-amino-4-chlorophenol-5-sulphonamide
• AS-14560
• 4-Amino-2-chloro-5-hydroxybenzenesulphonamide
• A825606
• DTXSID3068330
• 4-azanyl-2-chloranyl-5-oxidanyl-benzenesulfonamide
• MFCD02684420
• AKOS016845860
• FT-0639725
• 41606-65-9
• Benzenesulfonamide, 4-amino-2-chloro-5-hydroxy-
• Q9C9PFG66G
• WUDOEWHXJCBYJH-UHFFFAOYSA-N
• DB-050778

• MDL： MFCD02684420
• Inchi： 1S/C6H7ClN2O3S/c7-3-1-4(8)5(10)2-6(3)13(9,11)12/h1-2,10H,8H2,(H2,9,11,12)
• InChI Key： WUDOEWHXJCBYJH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1S(N)(=O)=O)O)N

Computed Properties

• Exact Mass: 221.98700
• Monoisotopic Mass: 221.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.699
• Melting Point: 225-230°C
• Boiling Point: 487.8°Cat760mmHg
• Flash Point: 248.8°C
• Refractive Index: 1.673
• PSA: 114.79000
• LogP: 2.63750

4-Amino-2-chloro-5-hydroxybenzenesulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on 4-Amino-2-chloro-5-hydroxybenzenesulfonamide

4-Amino-2-chloro-5-hydroxybenzenesulfonamide: A Comprehensive Overview

4-Amino-2-chloro-5-hydroxybenzenesulfonamide, also known by its CAS number 41606-65-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group, a hydroxyl group, and a sulfonamide group attached to a chlorobenzene ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The chemical structure of 4-Amino-2-chloro-5-hydroxybenzenesulfonamide has been extensively studied, revealing its ability to participate in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. Researchers have explored the substitution patterns on the benzene ring to optimize its reactivity and bioavailability, making it a valuable tool in medicinal chemistry.

In terms of physical properties, 4-Amino-2-chloro-5-hydroxybenzenesulfonamide exhibits a melting point of approximately 230°C, which is indicative of its stability under thermal conditions. Its solubility in polar solvents such as water and ethanol has been found to be moderate, which is advantageous for its use in solution-based reactions. The compound's UV-Vis spectrum shows strong absorption bands in the ultraviolet region, suggesting potential applications in photoredox catalysis.

The synthesis of 4-Amino-2-chloro-5-hydroxybenzenesulfonamide typically involves multi-step processes, including nucleophilic substitution and sulfonation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. These methods have been documented in several peer-reviewed journals, showcasing the compound's importance in modern chemical synthesis.

One of the most promising areas of research involving 4-Amino-2-chloro-5-hydroxybenzenesulfonamide is its application in drug discovery. Studies have demonstrated that this compound can act as a scaffold for designing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a candidate for further preclinical testing.

In conclusion, 4-Amino-2-chloro-5-hydroxybenzenesulfonamide, with its CAS number 41606-65-9, stands out as a significant compound in contemporary chemical research. Its structural versatility, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute even more to the development of innovative chemical products and therapeutic agents.